Guanylate Cyclase Agonist
  • IWP-051
    IWP-051
    • Cat. No.:
    • B608156
    • CAS No.:
    • 1354041-91-0
    • Molecular Formula:
    • C17H11F2N5O2
    • Molecular Weight:
    • 355.3048
    Description
    IWP-051 is a potent, orally active sGC stimulator (EC50 = 290nM). IWP-051 showed >99% plasma protein binding, high metabolic stability, high permeability, and no efflux in a Caco-2 model of intestinal absorptio...
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  • Plecanatide
    Plecanatide
    • Cat. No.:
    • B610132
    • CAS No.:
    • 467426-54-6
    • Molecular Formula:
    • C65H104N18O26S4
    • Molecular Weight:
    • 1681.9 g/mol
    Description
    Plecanatide is a drug approved in January 2017 by the FDA for the treatment of chronic idiopathic constipation (CIC). It should not be used in children less than six years of age, and should be avoided in patien...
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  • Linaclotide Acetate
    Linaclotide Acetate
    • Cat. No.:
    • B1675409
    • CAS No.:
    • 851199-60-5
    • Molecular Formula:
    • C61H83N15O23S6
    • Molecular Weight:
    • 1586.8 g/mol
    Description
    Linaclotide Acetate is the acetate salt form of linaclotide, a synthetic, fourteen amino acid peptide and agonist of intestinal guanylate cyclase type C (GC-C), which is structurally related to the guanylin pept...
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  • Linaclotide
    Linaclotide
    • Cat. No.:
    • B8068797
    • CAS No.:
    • Molecular Formula:
    • C59H79N15O21S6
    • Molecular Weight:
    • 1526.8 g/mol
    Description
    Linaclotide is small peptide agonist of guanylate cyclase C receptors in the intestine and is used orally as treatment of chronic constipation and irritable bowel syndrome. Linaclotide has not been linked to ser...
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  • Dolcanatide
    Dolcanatide
    • Cat. No.:
    • B10787436
    • CAS No.:
    • 1092457-65-2
    • Molecular Formula:
    • C65H104N18O26S4
    • Molecular Weight:
    • 1681.9 g/mol
    Description
    Dolcanatide has been investigated in Exposure.
    Dolcanatide is an orally administered analog of the human endogenous natriuretic hormone uroguanylin and guanylate cyclase C (GC-C) agonist, with potential laxat...
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  • Cenderitide
    Cenderitide
    • Cat. No.:
    • B10822481
    • CAS No.:
    • 507289-11-4
    • Molecular Formula:
    • C158H264N48O51S3
    • Molecular Weight:
    • 3748.3 g/mol
    Description
    Cenderitide is under investigation for the treatment of ST Elevation (STEMI) Myocardial Infarction of Anterior Wall.
    a heart drug from venom of African green mamba
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  • Linaclotide (Standard)
    Linaclotide (Standard)
    • Cat. No.:
    • B15558933
    • CAS No.:
    • Molecular Formula:
    • C59H79N15O21S6
    • Molecular Weight:
    • 1526.8 g/mol
    Description
    Linaclotide (Standard) is a useful research compound. Its molecular formula is C59H79N15O21S6 and its molecular weight is 1526.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Linaclotide (...
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